Cas no 1806017-39-9 (3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid
• CAS No: 1806017-39-9
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4885015
• Update Time: 2025-05-20

3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid

• Inchi： 1S/C8H5BrF3NO2/c9-2-4-3(8(14)15)1-5(10)13-6(4)7(11)12/h1,7H,2H2,(H,14,15)
• InChI Key： AIUOTJXFCMKUNP-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=O)O)C=C(N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid

Comprehensive Overview of 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid (CAS No. 1806017-39-9)

3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid (CAS No. 1806017-39-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced small molecule drugs and crop protection agents. Its structural versatility makes it a valuable building block for medicinal chemistry applications, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing demand for fluorinated compounds in modern drug discovery has positioned 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid as a key player in the industry. Researchers are increasingly exploring its potential in targeted therapies, especially in oncology and infectious diseases. The compound's electron-withdrawing properties, imparted by the fluorine atoms, enhance its reactivity and bioavailability, making it a preferred choice for high-throughput screening and structure-activity relationship (SAR) studies.

In the context of sustainable chemistry, the synthesis and application of 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid align with the principles of green chemistry. Recent advancements in catalytic fluorination and microwave-assisted synthesis have optimized its production, reducing waste and energy consumption. This resonates with the global push for eco-friendly manufacturing processes, a topic frequently searched by professionals in the chemical industry.

Another area of interest is the compound's role in precision agriculture. As the agrochemical sector seeks novel active ingredients to address pest resistance, 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid has emerged as a candidate for developing next-generation herbicides and fungicides. Its mode of action and selective toxicity are subjects of ongoing research, with studies focusing on its environmental impact and degradation pathways.

From a commercial perspective, the market for fluoropyridine derivatives is expanding rapidly, driven by their applications in life sciences and material science. Analysts highlight the compound's potential in patented formulations, with several biotech startups and pharmaceutical giants investing in its development. This trend is reflected in the increasing number of scientific publications and patent filings related to its use.

For researchers and industry professionals, understanding the physicochemical properties of 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid is essential. Its solubility, stability, and reactivity under various conditions are well-documented, providing a solid foundation for further experimentation. Additionally, its compatibility with cross-coupling reactions and click chemistry techniques opens doors to innovative synthetic routes.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylic acid (CAS No. 1806017-39-9) represents a cutting-edge compound with multifaceted applications. Its relevance to drug discovery, agrochemical innovation, and sustainable chemistry ensures its continued prominence in scientific and industrial circles. As research progresses, this compound is poised to contribute significantly to advancements in healthcare and agricultural productivity.